Cas no 444891-90-1 (tert-butyl 4-(3-chlorophenyl)(cyano)methylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-(3-chlorophenyl)(cyano)methylpiperazine-1-carboxylate
• CAS No: 444891-90-1
• MF: C₁₇H₂₂ClN₃O₂
• MW: 335.828483104706
• CID: 5627550
• PubChem ID: 58786506
• Update Time: 2025-05-21

tert-butyl 4-(3-chlorophenyl)(cyano)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28296390
• SCHEMBL14593294
• tert-butyl 4-[(3-chlorophenyl)(cyano)methyl]piperazine-1-carboxylate
• 444891-90-1
• tert-butyl 4-(3-chlorophenyl)(cyano)methylpiperazine-1-carboxylate

• Inchi： 1S/C17H22ClN3O2/c1-17(2,3)23-16(22)21-9-7-20(8-10-21)15(12-19)13-5-4-6-14(18)11-13/h4-6,11,15H,7-10H2,1-3H3
• InChI Key： ROGFKRYLPIWMAD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C#N)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 335.1400546g/mol
• Monoisotopic Mass: 335.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl 4-(3-chlorophenyl)(cyano)methylpiperazine-1-carboxylate

tert-butyl 4-(3-chlorophenyl)(cyano)methylpiperazine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 444891-90-1, known as tert-butyl 4-(3-chlorophenyl)(cyano)methylpiperazine-1-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex structure, which includes a tert-butyl group, a piperazine ring, and a cyano group attached to a 3-chlorophenyl moiety. The combination of these functional groups makes it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of high-performance polymers and as a precursor for drug delivery systems. The tert-butyl group contributes to the molecule's stability, while the cyano group introduces polarity, enhancing its solubility in polar solvents. The 3-chlorophenyl substituent adds aromaticity and electronic versatility, making it an ideal candidate for further functionalization.

One of the most intriguing aspects of this compound is its role in drug discovery. Researchers have explored its ability to act as a scaffold for bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents. The piperazine ring, a six-membered heterocycle, is known for its ability to form hydrogen bonds, which is crucial for drug-target interactions. By modifying the substituents on the piperazine ring, scientists can tailor the molecule's pharmacokinetic properties, making it a promising lead compound for future drug development.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the 3-chlorophenyl moiety with high precision.

The applications of this compound extend beyond pharmaceuticals. Its unique electronic properties make it suitable for use in electronic materials, such as organic semiconductors and conductive polymers. The cyano group plays a pivotal role in modulating the electronic characteristics of the molecule, enabling it to serve as an effective electron-withdrawing unit in these materials.

Moreover, this compound has shown potential in catalysis. The presence of multiple functional groups allows it to act as a bifunctional ligand in transition metal-catalyzed reactions. Recent studies have demonstrated its effectiveness in asymmetric catalysis, where it facilitates enantioselective transformations with high efficiency.

In conclusion, tert-butyl 4-(3-chlorophenyl)(cyano)methylpiperazine-1-carboxylate is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and materials science. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge.